Cas no 136622-16-7 ( )

• Product Name: &nbsp
• CAS No: 136622-16-7
• MF: C₄H₈O₅S
• MW: 168.168320655823
• MDL: MFCD30217077
• CID: 873119
• PubChem ID: 12761548
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

•  

• MDL： MFCD30217077
• Inchi： 1S/C4H8O5S/c1-3(4(5)6)9-10(2,7)8/h3H,1-2H3,(H,5,6)/t3-/m1/s1
• InChI Key： LFMBKSRGQHUJKP-GSVOUGTGSA-N
• SMILES： S(C)(=O)(=O)O[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 168.00924453g/mol
• Monoisotopic Mass: 168.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters